Cas no 1805806-22-7 (Methyl 3-chloro-4-(3-chloropropyl)benzoate)

• Product Name: Methyl 3-chloro-4-(3-chloropropyl)benzoate
• CAS No: 1805806-22-7
• MF: C₁₁H₁₂Cl₂O₂
• MW: 247.117781639099
• CID: 4950390
• Update Time: 2025-07-30

Methyl 3-chloro-4-(3-chloropropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-4-(3-chloropropyl)benzoate

• Inchi： 1S/C11H12Cl2O2/c1-15-11(14)9-5-4-8(3-2-6-12)10(13)7-9/h4-5,7H,2-3,6H2,1H3
• InChI Key： HRGWQEZRDZYJCX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OC)C=CC=1CCCCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 209
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Additional information on Methyl 3-chloro-4-(3-chloropropyl)benzoate

Methyl 3-chloro-4-(3-chloropropyl)benzoate (CAS No. 1805806-22-7): An Overview of Its Properties and Applications

Methyl 3-chloro-4-(3-chloropropyl)benzoate (CAS No. 1805806-22-7) is a synthetic organic compound that has garnered significant attention in the fields of chemical research and pharmaceutical development. This compound is characterized by its unique molecular structure, which includes a benzene ring substituted with a chloro group at the 3-position and a 3-chloropropyl group at the 4-position, with a methyl ester group attached to the carboxylic acid moiety. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable intermediate in various synthetic pathways.

The molecular formula of Methyl 3-chloro-4-(3-chloropropyl)benzoate is C₁₁H₁₂Cl₂O₂, and its molecular weight is approximately 249.11 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of 3-chloro-4-(3-chloropropyl)benzoic acid with methanol in the presence of an acid catalyst. This synthesis method ensures high purity and yield, making it suitable for use in both laboratory and industrial settings.

In terms of its physical properties, Methyl 3-chloro-4-(3-chloropropyl)benzoate is a colorless to pale yellow liquid at room temperature. It has a characteristic aromatic odor and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. The compound exhibits moderate stability under standard conditions but may degrade upon exposure to strong acids or bases. Its melting point is around -15°C, and its boiling point is approximately 200°C at reduced pressure.

The chemical properties of Methyl 3-chloro-4-(3-chloropropyl)benzoate are primarily influenced by its functional groups. The presence of the chloro groups on the benzene ring and the propyl chain provides opportunities for various chemical reactions, including nucleophilic substitution, electrophilic aromatic substitution, and elimination reactions. The ester group can undergo hydrolysis to form the corresponding carboxylic acid, which can be further functionalized through esterification or amidation reactions.

In recent years, Methyl 3-chloro-4-(3-chloropropyl)benzoate has been explored for its potential applications in pharmaceutical research. One notable area of interest is its use as an intermediate in the synthesis of drugs targeting specific biological pathways. For instance, studies have shown that derivatives of this compound can exhibit anti-inflammatory and anti-cancer properties by modulating key signaling molecules involved in disease progression. These findings have opened new avenues for drug discovery and development, particularly in the treatment of chronic inflammatory diseases and certain types of cancer.

Moreover, Methyl 3-chloro-4-(3-chloropropyl)benzoate has been investigated for its role in enhancing the bioavailability of other therapeutic agents. By serving as a prodrug or carrier molecule, it can improve the solubility and permeability of poorly soluble drugs, thereby enhancing their therapeutic efficacy. This property makes it a valuable tool in the formulation of drug delivery systems designed to target specific tissues or organs.

In addition to its pharmaceutical applications, Methyl 3-chloro-4-(3-chloropropyl)benzoate has found use in other areas of chemical research. For example, it has been employed as a building block in the synthesis of advanced materials with unique optical and electronic properties. The ability to functionalize this compound through various chemical transformations allows researchers to tailor its properties for specific applications, such as photovoltaic devices and sensors.

The safety profile of Methyl 3-chloro-4-(3-chloropropyl)benzoate is an important consideration in both laboratory and industrial settings. While it is generally considered safe when handled properly, precautions should be taken to avoid prolonged exposure to skin or inhalation of vapors. Standard safety measures, such as wearing appropriate personal protective equipment (PPE), working in well-ventilated areas, and following proper disposal procedures, should be adhered to ensure safe handling.

In conclusion, Methyl 3-chloro-4-(3-chloropropyl)benzoate (CAS No. 1805806-22-7) is a versatile compound with a wide range of applications in chemical research and pharmaceutical development. Its unique molecular structure and favorable chemical properties make it an attractive candidate for various synthetic pathways and drug discovery efforts. As ongoing research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and improving human health.